Cas no 64595-66-0 (1-Butanaminium,N,N,N-trimethyl-4-oxo-)

• Product Name: 1-Butanaminium,N,N,N-trimethyl-4-oxo-
• CAS No: 64595-66-0
• MF: C₇H₁₆NO
• MW: 130.208042144775
• CID: 513902
• PubChem ID: 133
• Update Time: 2025-04-19

1-Butanaminium,N,N,N-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N,N,N-trimethyl-4-oxo-
• N,N,N-trimethyl-4-oxobutan-1-aminium
• trimethyl(4-oxobutyl)azanium
• N,N,N-trimethyl-4-oxo-1-Butanaminium
• trimethyl-(4-oxobutyl)ammonium
• 4-TRIMETHYLAMMONIOBUTANAL
• 4-(trimethylammonio)butanal
• SCHEMBL640712
• WUJ5N66V6E
• 4-(trimethylamino)butanal
• trimethyl-(4-oxobutyl)azanium
• PD047002
• NS00124065
• 4-N-trimethylaminobutyraldehyde
• 1-Butanaminium, N,N,N-trimethyl-4-oxo-
• CHEBI:18020
• Q27073961
• gamma-Butyrobetaine aldehyde
• C01149
• 2ZO
• DTXSID20214844
• Trimethylaminobutyraldehyde
• gamma-Trimethylaminobutyraldehyde
• DTXCID50137335
• GTPL6604
• 64595-66-0

• Inchi： 1S/C7H16NO/c1-8(2,3)6-4-5-7-9/h7H,4-6H2,1-3H3/q+1
• InChI Key： OITBLCDWXSXNCN-UHFFFAOYSA-N
• SMILES： O=CCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 130.12328
• Monoisotopic Mass: 130.123189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 0.1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes